(Z)-2-(2,5-dioxopyrrolidin-1-yl)-N-(6-methoxy-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)acetamide

• IUPAC Name: 2-(2,5-dioxopyrrolidin-1-yl)-N-[6-methoxy-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]acetamide
• InChI: InChI=1S/C17H19N3O5S/c1-24-8-7-19-12-4-3-11(25-2)9-13(12)26-17(19)18-14(21)10-20-15(22)5-6-16(20)23/h3-4,9H,5-8,10H2,1-2H3
• InChI Key: JAAXASLJVTYHIL-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C2=C(C=C(C=C2)OC)SC1=NC(=O)CN3C(=O)CCC3=O
• Molecular Formula: C17H19N3O5S
• Molecular Weight: 377.4 g/mol

Description

(Z)-2-(2,5-dioxopyrrolidin-1-yl)-N-(6-methoxy-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)acetamide is a useful research compound. Its molecular formula is C17H19N3O5S and its molecular weight is 377.42. The purity is usually 95%.
BenchChem offers high-quality (Z)-2-(2,5-dioxopyrrolidin-1-yl)-N-(6-methoxy-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-2-(2,5-dioxopyrrolidin-1-yl)-N-(6-methoxy-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Synthesis and Reactions

• The compound is involved in the synthesis of various heterocyclic compounds, such as pyrrolidine, pyridine, coumarin, thiazole, and others. These heterocycles have potential applications in medicinal chemistry and pharmaceuticals (Fadda et al., 2017).

Kinase Inhibitory and Anticancer Activities

• Similar compounds have been synthesized and evaluated for their inhibitory activities against kinases, a class of enzymes that are crucial in cell signaling. These compounds have shown potential anticancer activities, indicating their possible use in cancer treatment (Fallah-Tafti et al., 2011).

Antioxidant and Anti-inflammatory Properties

• Derivatives of this compound have been synthesized and evaluated for their anti-inflammatory and antioxidant activities. Such properties make them candidates for developing new therapeutic agents (Koppireddi et al., 2013).

Antimicrobial and Antibacterial Applications

• Similar chemical structures have been synthesized and tested for their antimicrobial and antibacterial activities, making them of interest in developing new antibiotics (Patel & Agravat, 2007).

Metal-Ion Sensing

• Derivatives of this compound have been investigated for their metal ion sensing properties, particularly for sensing zinc ions. This application is significant in environmental monitoring and biological studies (Belfield et al., 2010).

Antiulcer Drug Development

• Related compounds have been synthesized and assessed for their potential as antiulcer drugs. Such compounds could be useful in developing new treatments for gastric ulcers (Katsura et al., 1992).